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Compound of Interest

Compound Name:

tert-Butyl 4-

(bromomethyl)piperidine-1-

carboxylate

Cat. No.: B119426 Get Quote

Technical Support Center: tert-Butyl 4-
(bromomethyl)piperidine-1-carboxylate
This guide provides essential safety, handling, and troubleshooting information for researchers,

scientists, and drug development professionals working with tert-butyl 4-
(bromomethyl)piperidine-1-carboxylate (CAS No: 158407-04-6).

Summary of Chemical and Physical Properties
The following table summarizes key quantitative data for tert-butyl 4-
(bromomethyl)piperidine-1-carboxylate.
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Property Value Source

Molecular Formula C₁₁H₂₀BrNO₂ [1][2]

Molecular Weight 278.19 g/mol [1][2]

Appearance
White to light yellow powder or

crystal

Melting Point 46.0 to 50.0 °C

Boiling Point 318.3 °C at 760 mmHg [3]

Density ~1.271 g/cm³ [3]

Flash Point 146.3 °C [3]

Hazard Identification and Safety Information
This compound is hazardous and must be handled with appropriate precautions. The tables

below outline its GHS classifications.

Hazard Statements (H-Codes)

Code Statement

H302 Harmful if swallowed.[1][4][5]

H312 Harmful in contact with skin.[4]

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1][4]

H332 Harmful if inhaled.[4]

Precautionary Statements (P-Codes)
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Code Statement

P261 Avoid breathing dust/fumes.[4][6]

P264
Wash all exposed external body areas

thoroughly after handling.[1][4][6]

P270
Do not eat, drink or smoke when using this

product.[1][4][6]

P280
Wear protective gloves, protective clothing, eye

protection and face protection.[1][4][6]

P301 + P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.[5]

P302 + P352 IF ON SKIN: Wash with plenty of water.[4][6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4]

P501
Dispose of contents/container to an approved

waste disposal plant.[5][6]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards I should be aware of when handling this compound? A1: The

primary hazards are that it is harmful if swallowed, harmful in contact with skin, and causes

serious eye irritation.[1][4] It may also cause skin and respiratory irritation.[1][4][6] Always

consult the Safety Data Sheet (SDS) before starting any work.

Q2: What specific Personal Protective Equipment (PPE) is required for handling? A2: You must

wear chemical-resistant gloves (e.g., nitrile), safety goggles with side-shields or a face shield,

and a lab coat.[4][6] All handling of the solid should be done in a well-ventilated area or a

chemical fume hood to avoid inhaling dust.[4][6]

Q3: How should this chemical be properly stored? A3: Store the container tightly closed in a

cool, dry, and dark place.[7][8] The compound is noted to be air-sensitive and should be stored

under an inert gas to prevent degradation.
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Q4: What is the immediate first aid response for accidental skin or eye contact? A4: For skin

contact, immediately wash the affected area with plenty of soap and water and seek medical

attention if irritation develops.[4][6] For eye contact, rinse cautiously and thoroughly with water

for several minutes, removing contact lenses if possible, and seek immediate medical attention.

[4][6]

Q5: How should I dispose of waste containing this compound? A5: All waste material and

empty containers should be disposed of through an approved waste disposal plant in

accordance with local, state, and federal regulations.[6] Do not dispose of it in standard

laboratory trash or down the drain.

Troubleshooting Guide
Problem: My reaction yield is lower than expected and I suspect reagent impurity.

Possible Cause: The compound may have degraded due to improper storage. It is sensitive

to air and moisture.

Solution: Use a freshly opened container or a sample that has been properly stored under an

inert atmosphere. Check the purity of the material before use if degradation is suspected.

Problem: The solid is a fine powder and is difficult to handle without creating airborne dust.

Possible Cause: The physical form of the solid can lead to dust generation, increasing

inhalation risk.

Solution: Handle the compound exclusively within a chemical fume hood.[4] Use tools and

techniques that minimize dust, such as using a micro-spatula and weighing the material on

an anti-static weigh boat. Avoid dry sweeping of any spills.[4]

Problem: I have a small spill on my lab bench.

Possible Cause: Accidental spillage during transfer or weighing.

Solution: Follow the detailed spill cleanup protocol below. Immediately cordon off the area

and ensure you are wearing appropriate PPE. Use a dry cleanup procedure; do not add

water.[4]
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Experimental Protocols
Protocol 1: Standard Procedure for Weighing and Handling

Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure a chemical fume

hood is operational and the workspace is clean.

PPE: Don appropriate PPE, including a lab coat, chemical-resistant gloves, and safety

goggles with side-shields.

Transfer: In the fume hood, carefully open the container. Use a clean spatula to transfer the

desired amount of the solid to a tared, anti-static weigh boat.

Weighing: Close the primary container immediately. Record the weight.

Reaction Addition: Carefully add the weighed compound to the reaction vessel within the

fume hood.

Cleanup: Clean the spatula and any contaminated surfaces. Dispose of the weigh boat and

any contaminated wipes in the designated hazardous waste container.

Post-Handling: Remove PPE and wash hands thoroughly with soap and water.[4]

Protocol 2: Small-Scale Spill Cleanup Procedure

Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area if the spill is large or if dust is generated.

Don PPE: Wear a full set of PPE, including double gloves, safety goggles, a lab coat, and if

necessary, a dust respirator.[4]

Containment: Prevent the spill from spreading.

Cleanup: Do not use water. Use a dry cleanup method.[4] Gently cover the spill with an inert

absorbent material like sand or diatomite.[6] Carefully sweep or scoop the material into a

labeled hazardous waste container.[4] Avoid any actions that could generate dust.[4]
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Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

alcohol), followed by soap and water.[6] Place all cleaning materials into the hazardous

waste container.

Disposal: Seal the waste container and dispose of it according to your institution's hazardous

waste procedures.[6]

Visual Safety Workflows
The following diagrams illustrate key safety and handling workflows.
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Routine Handling Workflow

1. Preparation
(Review SDS, Prepare Workspace)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Work in Fume Hood

4. Weigh Compound
(Minimize Dust)

5. Perform Reaction

6. Clean Workspace
& Equipment

7. Dispose of Waste Properly

8. Doff PPE & Wash Hands

Click to download full resolution via product page
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Caption: A workflow for the routine handling of tert-butyl 4-(bromomethyl)piperidine-1-
carboxylate.

Emergency Response Logic

Incident Occurs
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Skin/Hair Eyes Inhalation

Administer Immediate First Aid
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Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: A decision-making flowchart for responding to spills or personal exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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